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Introduction

In the landscape of modern organic synthesis, organoboron compounds have emerged as
indispensable tools, largely due to their remarkable versatility, stability, and functional group
tolerance.[1] Among these, boronic acid pinacol esters are particularly favored for their
enhanced stability over free boronic acids, which are prone to dehydration and
protodeboronation.[2][3] This guide provides a comprehensive technical overview of a specific
and highly useful vinylboronate: trans-1-octen-1-ylboronic acid pinacol ester (also known as
(E)-2-(1-Octenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane).[4]

This document is intended for researchers, scientists, and professionals in drug development
and materials science. We will delve into the core chemical properties, synthesis, purification,
and key applications of this reagent, with a focus on the causality behind experimental choices
and protocols.

Core Properties and Specifications
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Trans-1-octen-1-ylboronic acid pinacol ester is a colorless liquid at room temperature.[5] Its

structure features a C-B bond, rendering it a valuable building block in carbon-carbon bond-

forming reactions. The pinacol ester moiety protects the boronic acid group, conferring greater

stability and better solubility in organic solvents.[2][3]

Property Value Source
CAS Number 83947-55-1 [4][5][6]
Molecular Formula C14H27BO2 [4115][6]
Molecular Weight 238.17 g/mol [41[6]
Appearance Clear, colorless liquid [5]
Density 0.881 g/mL at 25 °C

Boiling Point 86-90 °C at 0.4-0.5 mmHg

Refractive Index (n20/D) ~1.446 [6]
Purity Typically 295% [5]

Synthesis and Purification

The primary and most efficient method for synthesizing trans-1-octen-1-ylboronic acid

pinacol ester is through the hydroboration of a terminal alkyne, 1-octyne.[7][8][9] This reaction

involves the addition of a boron-hydride bond across the carbon-carbon triple bond.

Synthesis Workflow: Hydroboration of 1-Octyne

The hydroboration of alkynes can be catalyzed by various transition metals, such as platinum,

cobalt, or copper, to achieve high regio- and stereoselectivity.[7][10][11] The use of specific

catalysts and conditions ensures the formation of the desired (E)- or trans-isomer.[10]
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Caption: Workflow for the synthesis of trans-1-octen-1-ylboronic acid pinacol ester.

Detailed Synthesis Protocol

This protocol is a representative example and may require optimization based on the specific
catalyst system employed.

Materials:
e 1-Octyne
e Pinacolborane (HBpin)

» Transition metal catalyst (e.g., PtClz, XPhos)
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e Anhydrous Tetrahydrofuran (THF)
 Inert gas (Nitrogen or Argon)
Procedure:

o Preparation: Ensure all glassware is oven-dried and the reaction is set up under an inert
atmosphere to prevent moisture contamination, which can lead to hydrolysis of the boronic
ester.[12]

e Reaction Setup: In a Schlenk flask, dissolve the transition metal catalyst and any necessary
ligands in anhydrous THF.

o Addition of Reactants: Add 1-octyne to the catalyst solution, followed by the dropwise
addition of pinacolborane at room temperature. The reaction is often exothermic, and cooling
may be required.

¢ Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or
Gas Chromatography-Mass Spectrometry (GC-MS).

o Workup: Once the reaction is complete, the solvent is removed under reduced pressure. The
crude product is then subjected to purification.

Purification: Overcoming Challenges with Boronic
Esters

The purification of boronic acid pinacol esters by column chromatography can be challenging
due to their Lewis acidic nature, which can cause strong adsorption to silica gel, leading to
product loss or hydrolysis.[12]

Troubleshooting Purification:

» Silica Gel Treatment: To mitigate strong adsorption, silica gel can be pre-treated. One
effective method is to impregnate the silica gel with boric acid, which suppresses the over-
adsorption of the pinacol ester.[12][13][14] Another approach is to deactivate the silica by
creating a slurry in the eluent and adding a small amount of a non-nucleophilic base like
triethylamine.[12]
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» Alternative Stationary Phases: For less polar esters, neutral alumina can be a suitable
alternative to silica gel.[12][15]

» Aprotic Conditions: Using anhydrous solvents and maintaining an inert atmosphere during
chromatography can prevent on-column hydrolysis.[12]

Applications in Organic Synthesis

The primary utility of trans-1-octen-1-ylboronic acid pinacol ester lies in its role as a
coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-
Miyaura coupling.[3][16]

The Suzuki-Miyaura Coupling Reaction

This reaction forms a new carbon-carbon bond between the vinylboronate and an organic
halide or triflate.[17][18] The trans stereochemistry of the vinylboronate is retained in the
coupled product, providing excellent stereochemical control.
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C)rganic Halide/Triflate

—/

C-C bond formation Coupled Product
Pd(0) Catalyst (trans-R-octenyl)

Caption: Key components of the Suzuki-Miyaura cross-coupling reaction.

Significance in Drug Discovery and Materials Science

The ability to stereoselectively introduce an octenyl chain is highly valuable in the synthesis of
complex organic molecules.
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e Drug Discovery: The octenyl moiety can be a key structural feature in pharmacologically
active compounds. The Suzuki-Miyaura coupling allows for the late-stage introduction of this
group, which is a powerful strategy in medicinal chemistry for rapidly generating analogs for
structure-activity relationship (SAR) studies.[16][19]

o Materials Science: Vinylboronates are used in the synthesis of functional materials. The
octenyl chain can impart specific physical properties, such as hydrophobicity or altered
solubility, to polymers and other advanced materials.[2]

Safety and Handling

Organoboron compounds, including trans-1-octen-1-ylboronic acid pinacol ester, require
careful handling.[20]

o General Precautions: Handle in a well-ventilated area, preferably a fume hood. Avoid contact
with skin and eyes by wearing appropriate personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat.[20][21] Avoid creating and inhaling dust or fumes.[20]

e Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere to
prevent hydrolysis.[20] Keep away from incompatible materials such as strong oxidizing
agents and acids.[20]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

While the toxicological properties of this specific compound have not been thoroughly
investigated, general prudence with organoboron compounds is advised.

Conclusion

Trans-1-octen-1-ylboronic acid pinacol ester is a stable and versatile reagent that serves as
a valuable building block in modern organic synthesis. Its primary application in Suzuki-Miyaura
cross-coupling reactions enables the stereoselective formation of carbon-carbon bonds, a
critical transformation in the development of new pharmaceuticals and functional materials. A
thorough understanding of its synthesis, purification challenges, and proper handling is
essential for its effective and safe utilization in the laboratory.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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